Cas no 113790-14-0 (2-(2-isocyanoethoxy)propane)

• Product Name: 2-(2-isocyanoethoxy)propane
• CAS No: 113790-14-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 3628842
• PubChem ID: 2771590
• Update Time: 2025-04-22

2-(2-isocyanoethoxy)propane Chemical and Physical Properties

Names and Identifiers

• Propane, 2-(2-isocyanoethoxy)-
• 2-(2-ISOCYANOETHOXY)PROPANE
• SCHEMBL2555013
• 113790-14-0
• EN300-1837575
• AKOS006292299
• 2-(2-isocyanoethoxy)propane

• Inchi： 1S/C6H11NO/c1-6(2)8-5-4-7-3/h6H,4-5H2,1-2H3
• InChI Key： CJDOVQZRMJWPGE-UHFFFAOYSA-N
• SMILES： O(CC[N+]#[C-])C(C)C

Computed Properties

• Exact Mass: 113.084063974Da
• Monoisotopic Mass: 113.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 13.6Ų